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Introduction

The Myelin Basic Protein (MBP) fragment Ac1-9 (4Y) is a synthetic peptide analogue of the N-
terminal immunodominant epitope of MBP. This peptide is a critical tool in the study of
autoimmune demyelinating diseases of the central nervous system (CNS), most notably as an
encephalitogenic agent in the induction of Experimental Autoimmune Encephalomyelitis (EAE)
in susceptible mouse strains. EAE serves as a widely utilized animal model for multiple
sclerosis (MS). The substitution of the native lysine at position 4 with tyrosine significantly
enhances its binding stability to the MHC class 1l molecule I-Au, making it a potent activator of
MBP-specific CD4+ T cells.[1][2] This guide provides a comprehensive overview of the MBP
Ac1-9 (4Y) peptide, including its sequence, biochemical properties, experimental applications,
and the signaling pathways it triggers.

Peptide Sequence and Properties

The amino acid sequence of the MBP Ac1-9 (4Y) peptide is derived from the N-terminus of
myelin basic protein, with acetylation at the N-terminus and a tyrosine substitution at the fourth
amino acid position.
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e Sequence: Ac-Ala-Ser-GIn-Tyr-Arg-Pro-Ser-Gin-Arg
» Molecular Formula: C48H78N18017
e Molecular Weight: 1155.24 g/mol

o Key Maodification: The substitution of lysine (K) with tyrosine (Y) at position 4. This
modification enhances the peptide's binding to the P6 pocket of the I-Au MHC class Il
molecule, which is predominantly hydrophobic.[1][2]

Data Presentation: Binding Affinities and T-Cell
Activation

The interaction between the MBP Ac1-9 (4Y) peptide and the I-Au MHC class Il molecule is a
critical determinant of its immunogenicity. While the native Ac1-11 peptide binds to I-Au with a
relatively low affinity, the 4Y substitution significantly stabilizes this interaction.[3][4]

Peptide Target Method Value Reference
MBP Ac1-11
_ I-Au IC50 100 uM [31[4]
(native)
MBP Acl-9 Dissociation )
_ I-Au _ ~15 min [1][5]
(native, 4K) Half-life
Dissociation Increased
MBP Ac1-9 (4Y) I-Au . _ _ [5]
Half-life relative to native
MBP Acl-11 T-cell activation In vitro assay - [6]

Note: Specific KD or IC50 values for the MBP Ac1-9 (4Y) variant are not readily available in the
surveyed literature; however, studies consistently report enhanced binding stability compared
to the native peptide.[1][5]

Experimental Protocols
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Induction of Experimental Autoimmune
Encephalomyelitis (EAE) in B10.PL Mice

This protocol describes the active induction of EAE in B10.PL (H-2u) mice using MBP Ac1-9
(4Y) peptide.

Materials:

MBP Ac1-9 (4Y) peptide

o Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (H37Ra) at 4
mg/mL

o Pertussis toxin (PT)
» Sterile Phosphate-Buffered Saline (PBS)
e Syringes and needles (27-30 gauge)
Procedure:
e Peptide Emulsion Preparation:
o Dissolve the MBP Ac1-9 (4Y) peptide in sterile PBS to a final concentration of 2 mg/mL.

o Prepare an emulsion by mixing equal volumes of the peptide solution and CFA. This can
be achieved by drawing the mixture into and expelling it from a glass syringe repeatedly
until a thick, stable emulsion is formed. A drop of the emulsion should not disperse when
placed in water.

e Immunization:

o Administer 0.1 mL of the emulsion (containing 100-200 pg of peptide) subcutaneously,
distributed over two sites on the flank of each B10.PL mouse.[7][8]

e Pertussis Toxin Administration:
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o On the day of immunization (day 0) and again 48 hours later (day 2), administer 200 ng of
pertussis toxin in 0.1 mL of sterile PBS via intraperitoneal injection.[7]

 Clinical Scoring:

o Monitor the mice daily for clinical signs of EAE, typically beginning around day 9-14 post-
immunization.

o Score the disease severity using a standardized scale:
= 0: No clinical signs
= 1: Limp tall

» 2: Hind limb weakness or paresis

]
w

: Complete hind limb paralysis
» 4: Hind and forelimb paralysis

= 5: Moribund state or death

In Vitro T-Cell Activation Assay

This protocol outlines a method for assessing the activation of MBP Ac1-9 (4Y) specific T-cells
in vitro.

Materials:
e MBP Ac1-9 (4Y) peptide

o Antigen-presenting cells (APCs), such as irradiated splenocytes from naive B10.PL mice or a
suitable cell line expressing I-Au.

o MBP Ac1-9 (4Y) specific CD4+ T-cell line or hybridoma.

o Complete RPMI-1640 medium supplemented with fetal bovine serum, L-glutamine, penicillin-
streptomycin, and 2-mercaptoethanol.
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e 96-well flat-bottom culture plates.

e Assay kit for quantifying T-cell proliferation (e.g., BrdU or [3H]-thymidine incorporation) or
cytokine production (e.g., IL-2 ELISA).

Procedure:

Cell Plating:

o Plate APCs in a 96-well plate at a density of 2-5 x 105 cells/well.

Peptide Stimulation:

o Prepare serial dilutions of the MBP Ac1-9 (4Y) peptide in culture medium.

o Add the peptide dilutions to the wells containing APCs and incubate for at least 2 hours.

T-Cell Co-culture:

o Add the MBP Ac1-9 (4Y) specific T-cells to the wells at a density of 1-2 x 105 cells/well.

o Incubate the co-culture for 48-72 hours at 37°C in a humidified CO2 incubator.

Measurement of T-Cell Activation:

o Proliferation: For the final 18 hours of incubation, add BrdU or [3H]-thymidine to the wells
and measure incorporation according to the manufacturer's instructions.

o Cytokine Production: Collect the culture supernatants and measure the concentration of
relevant cytokines, such as IL-2, using an ELISA kit.

Signaling Pathways and Logical Relationships

The activation of CD4+ T-cells by MBP Ac1-9 (4Y) is initiated by the formation of a trimolecular
complex consisting of the peptide, the I-Au MHC class Il molecule on an antigen-presenting
cell, and the T-cell receptor (TCR) on a CD4+ T-cell. This interaction triggers a cascade of
intracellular signaling events, leading to T-cell activation, proliferation, and cytokine production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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